Cas no 1189107-24-1 (4-bromo-5-chloro-8-methoxyquinoline)

• Product Name: 4-bromo-5-chloro-8-methoxyquinoline
• CAS No: 1189107-24-1
• MF: C₁₀H₇BrClNO
• MW: 272.525680780411
• CID: 2616089
• PubChem ID: 45599400
• Update Time: 2025-05-19

4-bromo-5-chloro-8-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-chloro-8-methoxyquinoline
• MFCD12675008
• 1189107-24-1
• DTXSID00670944
• SCHEMBL24715778
• SB69926

• Inchi： 1S/C10H7BrClNO/c1-14-8-3-2-7(12)9-6(11)4-5-13-10(8)9/h2-5H,1H3
• InChI Key： GVXUBHRZOSLKMK-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C(=CC=C(C2=1)Cl)OC

Computed Properties

• Exact Mass: 270.93995Da
• Monoisotopic Mass: 270.93995Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1Ų

Additional information on 4-bromo-5-chloro-8-methoxyquinoline

4-Bromo-5-Chloro-8-Methoxyquinoline: A Comprehensive Overview

The compound 4-bromo-5-chloro-8-methoxyquinoline, with the CAS number 1189107-24-1, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinoline family, which is a bicyclic structure consisting of a benzene ring fused with a pyridine ring. The substitution pattern of this compound includes a bromine atom at position 4, a chlorine atom at position 5, and a methoxy group at position 8. These substituents significantly influence the compound's chemical properties, reactivity, and potential applications.

4-Bromo-5-chloro-8-methoxyquinoline is known for its unique electronic properties due to the electron-withdrawing effects of the bromine and chlorine atoms and the electron-donating effect of the methoxy group. This combination creates a highly polarizable molecule, making it suitable for various applications in electronic materials. Recent studies have explored its potential as an advanced material for organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. The compound's ability to absorb light across a broad spectrum and its high charge carrier mobility make it an attractive candidate for these applications.

In the realm of pharmacology, 4-bromo-5-chloro-8-methoxyquinoline has been investigated for its potential as an anti-cancer agent. Researchers have found that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly in breast and prostate cancer models. The bromine and chlorine substituents are believed to play a critical role in enhancing the compound's bioavailability and targeting efficiency. Furthermore, recent advancements in medicinal chemistry have enabled the synthesis of derivatives with improved pharmacokinetic profiles, paving the way for preclinical trials.

The synthesis of 4-bromo-5-chloro-8-methoxyquinoline involves a multi-step process that typically begins with the preparation of quinoline derivatives. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and purity. Recent research has focused on developing more efficient synthetic routes using catalytic methods and green chemistry principles. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality.

From an environmental perspective, 4-bromo-5-chloro-8-methoxyquinoline has been studied for its potential impact on ecosystems. Initial toxicity studies indicate that the compound exhibits moderate toxicity to aquatic organisms, suggesting the need for careful handling and disposal practices. However, further research is required to fully understand its long-term environmental effects and degradation pathways.

In conclusion, 4-bromo-5-chloro-8-methoxyquinoline is a versatile compound with promising applications in multiple fields. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a valuable tool in modern scientific research. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.